Cas no 113201-89-1 (1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl-)

• Product Name: 1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl-
• CAS No: 113201-89-1
• MF: C₁₆H₁₇BrN₂O₄S
• MW: 413.286182165146
• CID: 4447101
• Update Time: 2025-04-18

1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl-

• Inchi： 1S/C16H17BrN2O4S/c1-15(2)11(21)8(12(22)16(3,4)13(15)23)10(20)9-7(17)6-18-14(19-9)24-5/h6,8H,1-5H3
• InChI Key： WDPJNRRVIIYFNE-UHFFFAOYSA-N
• SMILES： C1(=O)C(C(C2C(Br)=CN=C(SC)N=2)=O)C(=O)C(C)(C)C(=O)C1(C)C

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 585.4±50.0 °C(Predicted)
• pka: 2.84±0.60(Predicted)